Cas no 87597-95-3 (1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxypyridin-2-one)

• Product Name: 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxypyridin-2-one
• CAS No: 87597-95-3
• MF: C₁₀H₁₃NO₆
• MW: 243.213323354721
• CID: 992693
• PubChem ID: 333628
• Update Time: 2025-04-20

1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxypyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxypyridin-2-one
• CHEMBL44444
• SCHEMBL6672239
• NSC-336233
• DTXSID70318801
• NSC336233
• NCI60_003258
• AC1L7DOW
• 87597-95-3
• 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxypyridin-2-one

• Inchi： 1S/C10H13NO6/c12-4-6-7(14)8(15)10(17-6)11-3-1-2-5(13)9(11)16/h1-3,6-8,10,12-15H,4H2
• InChI Key： GQSAGYKSMRCCRM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=CC=C(C1=O)O)O)O

Computed Properties

• Exact Mass: 243.07428713g/mol
• Monoisotopic Mass: 243.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 111Ų